Cas no 878572-17-9 (4-Fluoro-3-nitro-5-(trifluoromethyl)benzoic acid)

• Product Name: 4-Fluoro-3-nitro-5-(trifluoromethyl)benzoic acid
• CAS No: 878572-17-9
• MF: C₈H₃F₄NO₄
• MW: 253.10733628273
• MDL: MFCD08282778
• CID: 93122
• PubChem ID: 24721083
• Update Time: 2025-10-31

4-Fluoro-3-nitro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-nitro-5-(trifluoromethyl)benzoic acid
• 4-fluoro-3-nitro-5-trifluoromethylbenzoic acid
• Benzoic acid,4-fluoro-3-nitro-5-(trifluoromethyl)
• D86452
• MFCD08282778
• FS-5946
• DTXSID30641021
• 4-Fluoro-3-nitro-5-trifluoromethyl benzoic acid
• 878572-17-9
• CS-0310902
• SCHEMBL10219768
• AKOS005255051
• BBL100597
• 4-FLUORO-3-NITRO-5-(TRIFLUOROMETHYL)BENZOICACID
• STL554391

• MDL： MFCD08282778
• Inchi： 1S/C8H3F4NO4/c9-6-4(8(10,11)12)1-3(7(14)15)2-5(6)13(16)17/h1-2H,(H,14,15)
• InChI Key： XCZRYPKVIJEHSU-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)O)C=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.00000
• Monoisotopic Mass: 252.99982023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Color/Form: White to yellow powder
• Melting Point: 120-123°C
• Refractive Index: 1.501
• PSA: 83.12000
• LogP: 2.97410
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-Fluoro-3-nitro-5-(trifluoromethyl)benzoic acid

4-Fluoro-3-nitro-5-(trifluoromethyl)benzoic Acid: A Comprehensive Overview

4-Fluoro-3-nitro-5-(trifluoromethyl)benzoic acid, also known by its CAS number 878572-17-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with fluorine, nitro, and trifluoromethyl groups. These substituents not only influence the compound's physical and chemical properties but also play a crucial role in its reactivity and functionality.

The synthesis of 4-fluoro-3-nitro-5-(trifluoromethyl)benzoic acid typically involves multi-step organic synthesis techniques. Researchers often employ electrophilic substitution reactions, nitration, and fluorination processes to achieve the desired substitution pattern on the aromatic ring. The introduction of the trifluoromethyl group is particularly challenging due to its strong electron-withdrawing nature, which can deactivate the aromatic ring and require specific reaction conditions to ensure successful substitution.

Recent studies have highlighted the potential of 4-fluoro-3-nitro-5-(trifluoromethyl)benzoic acid in drug discovery and development. The compound's ability to act as a building block for more complex molecules has made it a valuable intermediate in the synthesis of pharmaceutical agents. For instance, its electron-withdrawing groups enhance the compound's bioavailability and stability, making it an attractive candidate for anti-inflammatory and antiviral drug design.

In addition to its pharmaceutical applications, 4-fluoro-3-nitro-5-(trifluoromethyl)benzoic acid has shown promise in materials science. Its high thermal stability and strong electron-withdrawing properties make it an ideal candidate for use in advanced polymers and high-performance materials. Researchers have explored its potential as a monomer in polymer synthesis, where it contributes to improved mechanical properties and thermal resistance.

The environmental impact of 4-fluoro-3-nitro-5-(trifluoromethyl)benzoic acid has also been a topic of recent interest. Studies have investigated its biodegradability and toxicity under various environmental conditions. While initial findings suggest that the compound is not inherently toxic at low concentrations, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 4-fluoro-3-nitro-5-(trifluoromethyl)benzoic acid, with its CAS number 878572-17-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, drug development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.